Cas no 72891-32-8 (2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride)

• Product Name: 2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride
• CAS No: 72891-32-8
• CID: 4657960
• Update Time: 2025-07-18

2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride

2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride (CAS No. 72891-32-8): An Overview

2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride, also known by its CAS number 72891-32-8, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a central sulfanyl group and an aminoethyl moiety, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride consists of a linear chain with multiple functional groups. The presence of the sulfanyl groups and the aminoethyl moiety provides the compound with high reactivity and potential for forming stable complexes with metal ions and other biomolecules. This structural diversity allows it to be used in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and conjugations.

In recent years, there has been increasing interest in the use of 2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride as a precursor for the development of novel therapeutic agents. One of the key areas of research has been its application in the synthesis of small molecules that can modulate specific biological pathways. For example, studies have shown that derivatives of this compound can exhibit potent anti-inflammatory and anti-cancer properties by targeting specific enzymes and receptors involved in these diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the potential of 2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with various diseases. By modifying the aminoethyl and sulfanyl groups, researchers were able to create compounds that selectively disrupt specific PPIs, leading to promising results in preclinical models of cancer and neurodegenerative diseases.

Another area where 2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride has shown promise is in the development of prodrugs. Prodrugs are inactive compounds that are converted into their active forms through metabolic processes within the body. The unique chemical properties of this compound make it an excellent candidate for prodrug design, as it can be readily modified to enhance solubility, stability, and bioavailability. This approach has been particularly useful in improving the therapeutic index of drugs with poor pharmacokinetic profiles.

The synthesis of 2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 1,4-butanedithiol with 1-chloroacetamide followed by deprotection and subsequent conversion to the dihydrochloride salt. Advances in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for large-scale production.

In addition to its applications in drug discovery, 2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride has also found use in other areas of chemical research. For instance, it has been employed as a ligand in coordination chemistry to form stable complexes with transition metals. These complexes have shown interesting catalytic properties and have been used in various organic transformations, such as hydrogenation and oxidation reactions.

The safety profile of 2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride is an important consideration for its use in pharmaceutical applications. Extensive toxicological studies have demonstrated that this compound is generally well-tolerated at therapeutic doses. However, like many other small molecules, it can exhibit dose-dependent side effects, particularly at higher concentrations. Therefore, careful dose optimization is essential to ensure its safe and effective use.

In conclusion, 2-({2-[(2-aminoethyl)sulfanyl]ethyl}sulfanyl)ethan-1-amine dihydrochloride (CAS No. 72891-32-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for its use in drug discovery and other areas of chemical science.